Cas no 81086-03-5 (N-[3-(diethylamino)propyl]-9,10-dioxoanthracene-2-carboxamide,hydrochloride)

• Product Name: N-[3-(diethylamino)propyl]-9,10-dioxoanthracene-2-carboxamide,hydrochloride
• CAS No: 81086-03-5
• MF: C₂₂H₂₅ClN₂O₃
• MW: 400.898504972458
• CID: 986372
• PubChem ID: 157362
• Update Time: 2025-04-20

N-[3-(diethylamino)propyl]-9,10-dioxoanthracene-2-carboxamide,hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(diethylamino)propyl]-9,10-dioxoanthracene-2-carboxamide,hydrochloride
• N-(3-diethylaminopropyl)-9,10-dioxo-anthracene-2-carboxamide hydrochlo ride
• DTXSID40230884
• 2-Anthracenecarboxamide, N-(3-(diethylamino)propyl)-9,10-dihydro-9,10-dioxo-, monohydrochloride
• NSC 329158
• N-(3-(Diethylamino)propyl)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxamide monohydrochloride
• 81086-03-5
• N-(3-dimethylaminopropyl)-9,10-dioxo-anthracene-2-carboxamide
• DS-011575

• Inchi： 1S/C22H24N2O3.ClH/c1-3-24(4-2)13-7-12-23-22(27)15-10-11-18-19(14-15)21(26)17-9-6-5-8-16(17)20(18)25;/h5-6,8-11,14H,3-4,7,12-13H2,1-2H3,(H,23,27);1H
• InChI Key： QNBGNOSNMMTBMI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC=CC=2C(C2C=CC(C(NCCCN(CC)CC)=O)=CC=21)=O

Computed Properties

• Exact Mass: 400.15500
• Monoisotopic Mass: 400.155
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 558
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Boiling Point: 551.7°C at 760 mmHg
• Flash Point: 287.4°C
• PSA: 66.48000
• LogP: 4.11660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives